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Compound of Interest

Compound Name: 3-Nitroquinolin-4-ol

Cat. No.: B021240

An In-Depth Technical Guide to the Spectral Analysis of 3-Nitroquinolin-4-ol

Abstract

This technical guide provides a comprehensive analysis of the spectral data for 3-
Nitroquinolin-4-ol (CoHsN203, M.W.: 190.16 g/mol )[1]. As a key heterocyclic aromatic
compound, its unambiguous structural characterization is paramount for its application as a
pharmaceutical intermediate and research tool[2]. This document synthesizes data from
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) to provide a
holistic analytical portrait of the molecule. We delve into the rationale behind experimental
methodologies, interpret the resulting spectra with insights from analogous structures, and
provide robust, field-proven protocols for data acquisition. This guide is intended for
researchers, chemists, and quality control professionals who require a deep, practical
understanding of the analytical chemistry of quinoline derivatives.

Introduction: The 3-Nitroquinolin-4-ol Moiety

3-Nitroquinolin-4-ol is a derivative of the quinoline scaffold, a bicyclic system composed of a
benzene ring fused to a pyridine ring[2][3]. The molecule exists in a tautomeric equilibrium
between the -ol form (4-hydroxy) and the -one form (4-oxo), with the quinolin-4(1H)-one form
generally being the more stable. The presence of a hydroxyl/oxo group at position 4 and a
strong electron-withdrawing nitro group (-NO:2) at position 3 dictates its unique electronic and
chemical properties. Accurate spectral analysis is crucial to confirm its synthesis and purity, as
these functional groups provide distinct and measurable signatures.
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Below is a diagram illustrating the chemical structure and atom numbering scheme for 3-
Nitroquinolin-4-ol, which will be referenced throughout this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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